Cas no 195533-53-0 (Batabulin)
Batabulin (t138067) is an antitumor agent that can interact with β- A subset of tubulin isoforms bind covalently and selectively, thereby disrupting microtubule polymerization Batabulin affects cell morphology and leads to cell cycle arrest, and finally induces apoptotic cell death
Batabulin structure
Product Name:Batabulin
CAS No:195533-53-0
Molecular Formula:C13H7NO3F6S
Molecular Weight:371.25498
CID:1387733
PubChem ID:216324
Batabulin Properties
Names and Identifiers
-
- 2,3,4,5,6-pentafluoro-N-(3-fluoro-4-methoxyphenyl)benzenesulfonamide
- benzenesulfonamide, 2,3,4,5,6-pentafluoro-N-(3-fluoro-4-methoxyphenyl)-
- N-(3-Fluoro-4-methoxyphenyl)-2,3,4,5,6-pentafluorobenzenesulfonamide
- Tl 057
- T 138067
- Batabulin
- Batabulin [inn]
- Unii-T4np8G3K6q
- Batabulin [USAN]
- 2-fluoro-1-methoxy-4-pentafluorophenylsulfonamidobenzene
- Batabulin (USAN/INN)
- TL-057
- T67
- NS00125075
- CS-0007170
- T-67
- 195533-53-0 (free)
- T4NP8G3K6Q
- DTXSID70173230
- AKOS040732531
- D06560
- CHEMBL79280
- TL057
- starbld0000893
- Q27289662
- SCHEMBL18845
- 195533-53-0
- MS-25971
- Z1478321775
- G14163
- BATABULIN [WHO-DD]
- HY-13563
- T138067
- T-138067
- DB-216612
-
- InChIKey： ROZCIVXTLACYNY-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H7F6NO3S/c1-23-7-3-2-5(4-6(7)14)20-24(21,22)13-11(18)9(16)8(15)10(17)12(13)19/h2-4,20H,1H3
- SMILES： COC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C(=C(C(=C2F)F)F)F)F)F
Computed Properties
- Exact Mass: 371.00511
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 371.00508323g/mol
- Heavy Atom Count: 24
- Complexity: 516
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 55.4
Batabulin Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00AO8W-5mg |
Unii-T4np8G3K6q |
195533-53-0 | 99% | 5mg |
$202.00 | 2024-06-17 | |
| Aaron | AR00AOH8-1mg |
Unii-T4np8G3K6q |
195533-53-0 | 95% | 1mg |
$85.00 | ||
| Ambeed | A1365027-1mg |
Batabulin |
195533-53-0 | 98% | 1mg |
$55.0 | 2024-07-21 | |
| ChemScence | CS-0007170-5mg |
Batabulin |
195533-53-0 | 99.91% | 5mg |
$180.0 | 2022-04-27 | |
| MedChemExpress | HY-13563-10mM*1mLinDMSO |
Batabulin |
195533-53-0 | 99.91% | 10mM*1mLinDMSO |
￥1980 | 2023-07-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T10460-1 mg |
Batabulin |
195533-53-0 | 98.35% | 1mg |
￥794.00 | 2022-02-28 |
Batabulin Related Literature
-
M. Shaheer Malik,Saleh A. Ahmed,Ismail I. Althagafi,Mohammed Azam Ansari,Ahmed Kamal RSC Med. Chem. 2020 11 327
-
2. Allocolchicinoids bearing a Michael acceptor fragment for possible irreversible binding of tubulinEkaterina S. Sazanova,Iuliia A. Gracheva,Diane Allegro,Pascale Barbier,Sébastien Combes,Elena V. Svirshchevskaya,Alexey Yu Fedorov RSC Med. Chem. 2020 11 696
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:195533-53-0)Batabulin
Purity:99%/99%
Quantity:10mg/25mg
Price($):198.0/342.0